5-[(3-chloro-4-fluorophenoxy)methyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole
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Description
5-[(3-chloro-4-fluorophenoxy)methyl]-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C13H12ClFN2O3 and its molecular weight is 298.70 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 298.0520481 g/mol and the complexity rating of the compound is 326. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemosensor Development
Researchers have synthesized novel anion sensors incorporating 1,3,4-oxadiazole groups for selective and colorimetric fluoride sensing. These compounds demonstrate color changes from colorless to yellow with different optical shifts upon the addition of fluoride, showcasing their potential as chemosensors (Jiantao Ma et al., 2013).
Agricultural Applications
A series of novel 5-chloro-3-fluorophenoxypyridines bearing a 1,3,4-oxadiazole ring have been synthesized, displaying moderate to high herbicidal activity against various weeds. These compounds, especially those with a thioether moiety, showed potent activity without causing crop injury, suggesting their utility in agriculture (H. Tajik & A. Dadras, 2011).
Material Science and Polymer Chemistry
New fluorinated poly(1,3,4-oxadiazole-ether-imide)s have been prepared, demonstrating excellent solubility in polar organic solvents and high thermal stability. These polymers, with decomposition temperatures above 410°C, exhibit potential applications in high-performance materials (C. Hamciuc, E. Hamciuc, & M. Brumǎ, 2005).
Insecticidal Applications
The synthesis of 1,3,4-oxadiazole derivatives containing phenoxyfluorophenyl groups has been reported, showing low insecticidal activity against certain crop pests. This research underscores the potential of such compounds in developing new pest control agents (T. Mohan et al., 2004).
Pharmaceutical Research
Compounds incorporating 1,3,4-oxadiazole rings have been synthesized and evaluated for their antimicrobial and antitubercular activities. Certain derivatives exhibited good activity against bacterial strains and M. tuberculosis H37Rv, supported by molecular docking studies to understand their mode of action (Ramesh M. Shingare et al., 2018).
Properties
IUPAC Name |
5-[(3-chloro-4-fluorophenoxy)methyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClFN2O3/c14-10-5-9(1-2-11(10)15)19-7-12-16-13(17-20-12)8-3-4-18-6-8/h1-2,5,8H,3-4,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWORYGRITQCTHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C2=NOC(=N2)COC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.